Cas no 220968-59-2 (Methanone, 1H-pyrrol-3-yl[4-(trifluoromethyl)phenyl]-)

• Product Name: Methanone, 1H-pyrrol-3-yl[4-(trifluoromethyl)phenyl]-
• CAS No: 220968-59-2
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• CID: 1406555
• Update Time: 2024-08-15

Methanone, 1H-pyrrol-3-yl[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-pyrrol-3-yl[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H8F3NO/c13-12(14,15)10-3-1-8(2-4-10)11(17)9-5-6-16-7-9/h1-7,16H
• InChI Key： HKDFHEKHXMTWJJ-UHFFFAOYSA-N
• SMILES： C(C1C=CNC=1)(C1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 239.05584

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 343.7±42.0 °C(Predicted)
• PSA: 32.86
• pka: 14.94±0.50(Predicted)